molecular formula C9H7N3O3 B3018879 2-cyano-N-(4-nitrophenyl)acetamide CAS No. 22208-39-5

2-cyano-N-(4-nitrophenyl)acetamide

Cat. No. B3018879
CAS RN: 22208-39-5
M. Wt: 205.173
InChI Key: FIZKBWOSZUORJF-UHFFFAOYSA-N
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Description

2-cyano-N-(4-nitrophenyl)acetamide is a chemical compound with a molecular weight of 205.17 . It is a powder at room temperature .


Synthesis Analysis

The synthesis of 2-cyano-N-(4-nitrophenyl)acetamide can be achieved by the condensation of 2-nitro aniline with cyanoacetic acid in dimethylformamide containing dicyclohexyl carbodiimide and 4-N, N-dimethylaminopyridine . Another method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates .


Molecular Structure Analysis

The InChI code for 2-cyano-N-(4-nitrophenyl)acetamide is 1S/C9H7N3O3/c1-6(13)11-9-3-2-8(12(14)15)4-7(9)5-10/h2-4H,1H3,(H,11,13) .


Chemical Reactions Analysis

2-cyano-N-(4-nitrophenyl)acetamide is a precursor for heterocyclic synthesis . The carbonyl and the cyano functions of these compounds enable reactions with common bidentate reagents to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .


Physical And Chemical Properties Analysis

2-cyano-N-(4-nitrophenyl)acetamide is a powder at room temperature . It has a molecular weight of 205.17 .

Scientific Research Applications

Synthesis of Biologically Active Compounds

“2-cyano-N-(4-nitrophenyl)acetamide” is a key precursor for the synthesis of biologically active compounds . The carbonyl and cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .

Condensation and Substitution Reactions

The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions . This makes “2-cyano-N-(4-nitrophenyl)acetamide” a versatile compound in organic synthesis .

Synthesis of Heterocyclic Moieties

“2-cyano-N-(4-nitrophenyl)acetamide” is used in the synthesis of various organic heterocycles . These heterocycles have potential in evolving better chemotherapeutic agents .

Preparation of N-aryl or N-heteryl Cyanoacetamides

“2-cyano-N-(4-nitrophenyl)acetamide” can be prepared by treating various substituted aryl or heteryl amines with alkyl cyanoacetates . This method is considered versatile and economical .

Synthesis of Thiophene Derivatives

“2-cyano-N-(4-nitrophenyl)acetamide” can be used in the synthesis of thiophene derivatives . These derivatives are obtained by the microwave irradiation of cyanoacetamides with cyclohexanone, sulfur, and aluminum oxide as a solid support .

Condensation with 2-nitro Aniline

“2-cyano-N-(4-nitrophenyl)acetamide” can be obtained by condensation of 2-nitro aniline with cyanoacetic acid in dimethylformamide containing dicyclohexyl carbodiimide and 4-N, N-dimethylaminopyridine .

Safety and Hazards

2-cyano-N-(4-nitrophenyl)acetamide is considered hazardous . It has several hazard statements including H302, H312, H315, H319, H332, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .

Future Directions

The main objective of the present survey is to provide a comprehensive account of the synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents . The diverse biological activities reported for many derivatives of cyanoacetamide have also drawn the attention of biochemists in the last decade .

Mechanism of Action

Target of Action

2-Cyano-N-(4-nitrophenyl)acetamide is a derivative of cyanoacetamide . Cyanoacetamide derivatives are considered privileged structures and are one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .

Mode of Action

The mode of action of 2-cyano-N-(4-nitrophenyl)acetamide involves its interaction with its targets, leading to various changes. For instance, it was reported that treatment of 2-cyano-N-(2-nitrophenyl) acetamide with 1,4-dithiane-2,5-diol in boiling ethanol containing a catalytic amount of triethylamine furnished 2-amino-N-(2-nitrophenyl)thiophene-3-carboxamide .

Biochemical Pathways

Cyanoacetamide derivatives, in general, are known to be involved in the formation of biologically active novel heterocyclic moieties .

Pharmacokinetics

The compound’s molecular weight is 20517 , which could influence its pharmacokinetic properties.

Result of Action

Many derivatives of cyanoacetamide have been reported to exhibit diverse biological activities , suggesting that 2-cyano-N-(4-nitrophenyl)acetamide may also have significant biological effects.

Action Environment

It’s worth noting that the compound’s storage temperature is ambient , which could potentially influence its stability and efficacy.

properties

IUPAC Name

2-cyano-N-(4-nitrophenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7N3O3/c10-6-5-9(13)11-7-1-3-8(4-2-7)12(14)15/h1-4H,5H2,(H,11,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FIZKBWOSZUORJF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1NC(=O)CC#N)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

205.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-cyano-N-(4-nitrophenyl)acetamide

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